2-(4-Chlorophenoxy)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]acetamide
• InChI: InChI=1S/C14H15ClN4O2S/c1-9-17-18-14(22-9)19-6-11(7-19)16-13(20)8-21-12-4-2-10(15)3-5-12/h2-5,11H,6-8H2,1H3,(H,16,20)
• InChI Key: MFQOKFAPGYELNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N2CC(C2)NC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C14H15ClN4O2S
• Molecular Weight: 338.8 g/mol

Description

2-(4-Chlorophenoxy)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]acetamide, commonly known as CTZ, is a chemical compound that has gained significant attention in the field of scientific research. CTZ is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the endocannabinoid system. The endocannabinoid system is involved in various physiological processes such as pain sensation, appetite regulation, and immune response. Therefore, CTZ has been extensively studied for its potential therapeutic applications.

Mechanism of Action

CTZ inhibits 2-(4-Chlorophenoxy)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]acetamide by binding to the active site of the enzyme. 2-(4-Chlorophenoxy)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]acetamide is responsible for the breakdown of endocannabinoids such as anandamide and 2-AG, which are involved in pain and inflammation. By inhibiting 2-(4-Chlorophenoxy)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]acetamide, CTZ increases the levels of these endocannabinoids, leading to analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
CTZ has been shown to have various biochemical and physiological effects. Studies have shown that CTZ increases the levels of endocannabinoids such as anandamide and 2-AG. These endocannabinoids bind to cannabinoid receptors, leading to analgesic and anti-inflammatory effects. CTZ has also been shown to have anxiolytic and antidepressant effects. Additionally, CTZ has been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

CTZ has several advantages for lab experiments. It is a potent and selective inhibitor of 2-(4-Chlorophenoxy)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]acetamide, making it a useful tool for studying the endocannabinoid system. CTZ also has good solubility in water and organic solvents, making it easy to use in various experimental conditions. However, CTZ has some limitations for lab experiments. It has a short half-life and is rapidly metabolized in vivo, making it difficult to study its long-term effects. Additionally, CTZ has off-target effects on other enzymes such as monoacylglycerol lipase (MAGL), which may complicate its use in experimental settings.

Future Directions

There are several future directions for research on CTZ. One area of interest is the potential use of CTZ in the treatment of chronic pain. Studies have shown that CTZ has analgesic effects in animal models of chronic pain, and further research is needed to determine its efficacy in humans. Another area of interest is the potential use of CTZ in the treatment of addiction. Studies have shown that CTZ reduces drug-seeking behavior in animal models of addiction, and further research is needed to determine its efficacy in humans. Additionally, further research is needed to understand the long-term effects of CTZ and its potential side effects.

Synthesis Methods

The synthesis of CTZ involves several steps, starting from the reaction of 5-methyl-1,3,4-thiadiazole-2-amine with 3-chloroacetyl chloride to form N-(5-methyl-1,3,4-thiadiazol-2-yl)-3-chloropropanamide. This intermediate is then reacted with 4-chlorophenol and sodium hydride to form 2-(4-chlorophenoxy)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]acetamide. The overall yield of this synthesis method is approximately 50%.

Scientific Research Applications

CTZ has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain and inflammation. Studies have shown that CTZ inhibits 2-(4-Chlorophenoxy)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]acetamide, leading to an increase in the levels of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). These endocannabinoids bind to cannabinoid receptors, leading to analgesic and anti-inflammatory effects. CTZ has also been studied for its potential use in the treatment of anxiety, depression, and addiction.